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Compound of Interest

Compound Name: Acetylcholine Iodide

Cat. No.: B1664341 Get Quote

For professionals engaged in neuroscience research, pharmacology, and drug development, a

thorough understanding of the chemical and physical characteristics of key neurotransmitters is

paramount. Acetylcholine Iodide, a quaternary ammonium salt, serves as a crucial research

tool, acting as a stable and soluble form of the endogenous neurotransmitter acetylcholine.

This guide provides an in-depth analysis of its chemical properties, reactivity, and biological

interactions, supported by experimental methodologies and pathway visualizations.

Physicochemical Properties
Acetylcholine Iodide is a white to off-white crystalline solid.[1] Its fundamental properties are

critical for its handling, formulation, and application in experimental settings. The key

physicochemical data are summarized below.
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Property Value Source(s)

CAS Number 2260-50-6 [1][2][3][4]

Molecular Formula C₇H₁₆INO₂ [2][3][5]

Molecular Weight 273.11 g/mol [3][4][6][7]

Melting Point 160-165 °C [1][5][6][7]

Appearance
White to Almost white

crystalline powder
[1]

Density 1.43 g/cm³ [5]

IUPAC Name

2-

acetyloxyethyl(trimethyl)azaniu

m iodide

[3]

Table 1: Key Physicochemical Properties of Acetylcholine Iodide.

The solubility profile of a compound is essential for preparing stock solutions and designing

delivery systems. Acetylcholine Iodide exhibits high solubility in aqueous solutions and

dimethyl sulfoxide (DMSO), but is notably insoluble in ethanol.

Solvent Solubility Source(s)

Water (H₂O) ≥51.2 mg/mL [2]

DMSO ≥51.8 mg/mL [2]

Ethanol (EtOH) Insoluble [2]

Table 2: Solubility of Acetylcholine Iodide.

Chemical Reactivity and Stability
Hydrolysis: The ester linkage in acetylcholine is susceptible to hydrolysis, a reaction catalyzed

by the enzyme acetylcholinesterase (AChE) in biological systems. This enzymatic degradation

rapidly converts acetylcholine into the inactive metabolites choline and acetate, terminating the
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synaptic signal.[8][9] This process is fundamental to proper muscle function and neuronal

communication.[8]

Stability and Storage: Acetylcholine Iodide is hygroscopic and should be stored in a cool,

dark, and dry place, preferably under an inert atmosphere to prevent degradation. For long-

term stability, storage at -20°C is recommended.[1] Aqueous solutions are not recommended

for long-term storage and should be prepared fresh before use.[2][10]

Reactivity: As a quaternary ammonium salt, it is generally stable but can undergo reactions

typical of its functional groups. It may react violently with strong oxidizing agents.[11] The

iodide counter-ion is electrochemically active, which is a consideration in the development of

amperometric biosensors.[12]

Biological Activity and Cholinergic Signaling
Acetylcholine Iodide functions as an agonist for both major classes of cholinergic receptors:

nicotinic (nAChRs) and muscarinic (mAChRs).[1][10] These receptors are distributed

throughout the central and peripheral nervous systems and mediate distinct physiological

effects.[8][13]

Nicotinic Receptors (nAChRs): These are ligand-gated ion channels.[8] Upon binding

acetylcholine, they undergo a conformational change that opens a channel permeable to

cations (Na⁺, K⁺, Ca²⁺), leading to rapid depolarization of the cell membrane and an

excitatory response.

Muscarinic Receptors (mAChRs): These are G-protein coupled receptors (GPCRs) that

trigger a slower, more prolonged response via second messenger signaling cascades.[14]

The synthesis, release, and degradation of acetylcholine form the basis of the cholinergic

signaling pathway, which is critical for cognitive functions, muscle activation, and the autonomic

nervous system.[8]
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Synthesis Workflow for Acetylcholine Iodide

3,5-dihydroxy-4-acetyltoluene
+

(2-hydroxyethyl)trimethylammonium iodide

Combine reactants in vessel.
Heat to 65°C with stirring.

Maintain temperature until
reactants are fully dissolved.

Allow mixture to stand
for 120 minutes.

Lower temperature to 15°C
to promote precipitation.

Filter the mixture
to collect crystals.

Wash crystals with:
1. 85% Cyclohexane solution

2. 90% Toluene solution

Dehydrate final product using
anhydrous potassium carbonate.

Final Product:
Acetylcholine Iodide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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